Cas no 14727-71-0 (4,5,9,10-Pyrenetetrone)

• Product name: 4,5,9,10-Pyrenetetrone
• CAS No: 14727-71-0
• MF: C₁₆H₆O₄
• MW: 262.21644449234
• MDL: MFCD11502676
• CID: 1323439
• PubChem ID: 11207724

4,5,9,10-Pyrenetetrone Chemical and Physical Properties

Names and Identifiers

• 4,5,9,10-Pyrenetetrone
• pyrene-4,5,9,10-tetrone
• FQVOWPCGHLYSLB-UHFFFAOYSA-N
• SCHEMBL1445657
• 14727-71-0
• DTXSID40458809
• 4,5,9,10-TETRAHYDROPYRENE-4,5,9,10-TETRONE
• E76415
• YSWG406
• Pyrene-4,5,9,10-tetraone
• AKOS027325552
• CS-0111096
• BS-50805
• A898789

• MDL： MFCD11502676
• Inchi： 1S/C16H6O4/c17-13-7-3-1-4-8-11(7)12-9(15(13)19)5-2-6-10(12)16(20)14(8)18/h1-6H
• InChI Key： FQVOWPCGHLYSLB-UHFFFAOYSA-N
• SMILES： O=C1C(C2C([H])=C([H])C([H])=C3C(C(C4=C([H])C([H])=C([H])C1=C4C=23)=O)=O)=O

Computed Properties

• Exact Mass: 262.026609g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 262.026609g/mol
• Monoisotopic Mass: 262.026609g/mol
• Topological Polar Surface Area: 68.3Ų
• Heavy Atom Count: 20
• Complexity: 443
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 1.604±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >350 ºC
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 68.28

Additional information on 4,5,9,10-Pyrenetetrone

Introduction to 4,5,9,10-Pyrenetetrone (CAS No. 14727-71-0)

4,5,9,10-Pyrenetetrone, identified by the Chemical Abstracts Service Number (CAS No.) 14727-71-0, is a polycyclic aromatic hydrocarbon derivative that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound, characterized by its tetrone structure embedded within a pyrene framework, exhibits unique chemical and biological properties that make it a subject of intense study. The molecular architecture of 4,5,9,10-Pyrenetetrone lends itself to various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The structural uniqueness of 4,5,9,10-Pyrenetetrone arises from its fused ring system and the presence of four carbonyl groups at specific positions. This arrangement confers upon the molecule a high degree of reactivity and specificity, which are critical factors in drug design. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 4,5,9,10-Pyrenetetrone with biological targets with unprecedented accuracy. These studies suggest that the compound may interact with proteins involved in cell signaling pathways, making it a potential candidate for modulating these pathways.

In the realm of medicinal chemistry, 4,5,9,10-Pyrenetetrone has been explored as a scaffold for designing molecules with antimicrobial and anti-inflammatory properties. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising activity against certain resistant bacterial strains. The mechanism by which 4,5,9,10-Pyrenetetrone exerts its effects appears to involve interference with bacterial cell wall synthesis and membrane integrity. This finding is particularly relevant in the context of rising concerns about antibiotic resistance worldwide.

Moreover, the photophysical properties of 4,5,9,10-Pyrenetetrone have been investigated for potential applications in bioimaging and photodynamic therapy. The compound’s ability to absorb and emit light at specific wavelengths makes it suitable for use as a fluorescent probe in cellular studies. Researchers have utilized 4,5,9,10-Pyrenetetrone to track intracellular processes and monitor the localization of target proteins in real time. Such applications hold promise for advancing our understanding of cellular dynamics and for developing new diagnostic tools.

The synthesis of 4,5,9,10-Pyrenetetrone presents a formidable challenge due to its complex structure. Traditional synthetic routes often involve multi-step reactions that require careful optimization to achieve high yields and purity. However recent innovations in synthetic methodologies have streamlined the process considerably. Transition metal-catalyzed reactions and photocatalytic approaches have emerged as powerful tools for constructing the pyrenetetrone core efficiently. These advancements not only facilitate access to 4,5,9,10-Pyrenetetrone but also enable the synthesis of its analogs with tailored properties.

The pharmacokinetic behavior of 4,5,9,10-Pyrenetetrone is another area of active investigation. Studies indicate that the compound exhibits moderate solubility in both aqueous and organic solvents which is advantageous for formulation purposes. Additionally preliminary toxicity assessments have shown that 4，5，9，10-pyrenetetrone is well-tolerated at subtherapeutic doses suggesting its potential for safe clinical use。 Further research is needed to fully characterize its metabolic pathways and excretion profiles。

In conclusion,4，5，9，10-pyrenetetrone(CAS No。14727-71-0)is a versatile compound with significant potential in pharmaceutical research。 Its unique structure，reactivity，and biological activity make it an attractive scaffold for drug discovery。Ongoing studies are aimed at elucidating its mechanisms of action，optimizing its synthesis，and exploring its therapeutic applications。As our understanding of this molecule grows，we can anticipate further breakthroughs that will contribute to the development of novel treatments for various diseases。